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Compound of Interest

Compound Name: H-His-Lys-OH

Cat. No.: B3051998

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the dipeptide H-His-Lys-OH. The following
procedures for personal protective equipment (PPE), handling, storage, and disposal are
based on best practices for non-hazardous peptide compounds. Although the specific
toxicological properties of H-His-Lys-OH have not been thoroughly investigated, exercising
due care is recommended.[1]

Personal Protective Equipment (PPE) and Engineering
Controls

To ensure personal safety and minimize exposure, the following personal protective equipment
and engineering controls are essential when handling H-His-Lys-OH, particularly in its
lyophilized powder form.[2]
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PPE Category Item Specifications and Use
Required to protect against
dust particles and splashes.[2]
Must adhere to ANSI z287.1

Eye and Face Protection Safety Goggles standards. A face shield is

recommended in addition to
goggles if there is a significant

splash hazard.[2]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact.[2] Double
gloving may be necessary for
added protection. Gloves
should be removed and
replaced immediately after any
contact with the peptide.[2][3]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and clothing
from spills.[2][3]

Respiratory Protection

Respirator/Dust Mask or Fume
Hood

Recommended when weighing
and handling the lyophilized
powder to avoid inhalation of
dust particles.[2][3][4] It is
advised to work in a well-

ventilated area.[4]

General Laboratory Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory where hazardous

materials are present.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the peptide's integrity and ensure the

safety of laboratory personnel.[4]

Step-by-Step Handling Procedure:
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o Preparation: Before handling, ensure the designated work area is clean and uncluttered.[4]
Review the Safety Data Sheet (SDS) for the compound if available.[3]

e Personal Protective Equipment: Put on all required PPE, including a lab coat, safety goggles,
and gloves.[4]

» Equilibration of Lyophilized Powder: Before opening, allow the vial of lyophilized peptide to
equilibrate to room temperature in a desiccator to prevent moisture absorption.[2]

» Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to
avoid creating dust.[4] Perform this task in a fume hood or biosafety cabinet if possible.[3]

» Reconstitution: If preparing a solution, add the solvent slowly and cap the container securely
before mixing.[4] For peptides with basic residues like Histidine and Lysine, sterile, deionized
water is often a suitable solvent.[5] If solubility is an issue, a dilute acidic solution (e.g., 10%
acetic acid) can be used.[5] For hydrophobic peptides, a small amount of an organic solvent
like DMSO may be necessary, followed by dilution with an aqueous buffer.[5][6]

o Clean-up: After handling, wipe down all surfaces and equipment with an appropriate cleaning
agent.[4]

Storage Guidelines:

o Lyophilized Peptide: For long-term storage, keep the peptide at -20°C or colder in a tightly
sealed container, protected from light.[2][6]

o Peptide in Solution: It is not recommended to store peptides in solution for extended periods.
[2] If necessary, create single-use aliquots to avoid repeated freeze-thaw cycles and store
them at -20°C for short-term (up to one month) or -80°C for long-term storage (up to six
months).[2][5]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures:
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Exposure Route

First-Aid Measures

Inhalation

If inhaled, move the person to fresh air. If
breathing is difficult, give oxygen. Seek medical
attention.[1][7]

Skin Contact

In case of skin contact, immediately wash the
affected area with soap and plenty of water for
at least 15 minutes.[1][3]

Eye Contact

In case of eye contact, immediately flush the
eyes with plenty of water for at least 15 minutes.
[1][3] Seek medical attention.[1]

Ingestion

If swallowed, rinse the mouth with water. Do not

induce vomiting. Seek medical attention.[1][7]

Disposal Plan

Contaminated materials and unused peptide should be disposed of as chemical waste in

accordance with all federal, state, and local environmental regulations.[1]

Step-by-Step Disposal Procedure:

o Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled

waste container designated for chemical waste.[4]

o Container Sealing: Securely seal the waste container to prevent any leakage.[4]

» Disposal: Arrange for disposal through a licensed professional waste disposal service.[1]

Some protocols suggest dissolving the material in a combustible solvent and burning it in a

chemical incinerator with an afterburner and scrubber.[1]

Visual Workflow for Safe Handling of H-His-Lys-OH
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Workflow for Safe Handling of H-His-Lys-OH
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Caption: Workflow for the safe handling of H-His-Lys-OH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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